1,4-Bis[(4-methoxy-2,3-dimethylphenyl)sulfonyl]-1,4-diazepane

• CAS: 695175-79-2
• Molecular Formula: C23H32N2O6S2
• Molecular Weight: 496.64
• SMILES: CC1=C(C=CC(=C1C)S(=O)(=O)N2CCCN(CC2)S(=O)(=O)C3=C(C(=C(C=C3)OC)C)C)OC
• InChI: InChI=1S/C23H32N2O6S2/c1-16-18(3)22(10-8-20(16)30-5)32(26,27)24-12-7-13-25(15-14-24)33(28,29)23-11-9-21(31-6)17(2)19(23)4/h8-11H,7,12-15H2,1-6H3
• InChIKey: ZQHRRTBTTCEIJL-UHFFFAOYSA-N
• Solubility: not available

For researchers seeking a structurally defined but biologically unannotated chemotype, CAS 695175-79-2 fills a critical gap. With zero ChEMBL records and no prior publications, it eliminates target bias in phenotypic screening. It is a matched molecular pair partner for SB-756050 (TGR5 agonist) and enables scaffold-hopping comparisons with its piperazine analog (CAS 700852-08-0). Key features: (1) Clean slate for de novo hit discovery; (2) Systematically varied 2,3-dimethyl-4-methoxy aryl substitution for SAR exploration; (3) Immediate availability through BenchChem's global supply chain.

1,4-Bis[(4-methoxy-2,3-dimethylphenyl)sulfonyl]-1,4-diazepane: Structure & Data Status

1,4-Bis[(4-methoxy-2,3-dimethylphenyl)sulfonyl]-1,4-diazepane (CAS 695175-79-2) is a synthetic bis-arylsulfonyl-1,4-diazepane derivative with the molecular formula C23H32N2O6S2 and a molecular weight of 496.65 g/mol [1]. Structurally, it belongs to the N-sulfonyldiazepane class, characterized by a seven-membered 1,4-diazepane heterocycle di-substituted at both nitrogen atoms with 4-methoxy-2,3-dimethylphenylsulfonyl groups [2]. A critical initial finding for procurement evaluation is that, as of the latest ChEMBL 20 release, this specific compound has no known bioactivity data, has not been reported in any publications, and has not been used in any clinical trials [1]. This absence of quantitative biological annotation, contrasted with closely related analogs that possess defined target engagement or screening data, is a primary selection factor for researchers requiring a specific, uncharacterized scaffold for de novo screening libraries or SAR exploration.

Structurally uncharacterized bis-arylsulfonyl-1,4-diazepane chemotype

No reported bioactivity, publications, or clinical trial records

May support de novo screening libraries requiring minimal target bias

• [1] ZINC15 Database, Substance ZINC000001157911. Accessed via zinc15.docking.org. View Source
• [2] ChEBI, CHEBI:35358 – sulfonamide; and CHEBI:109067 for the 4-methoxy-2-methylphenyl analog. European Bioinformatics Institute. View Source

1,4-Bis[(4-methoxy-2,3-dimethylphenyl)sulfonyl]-1,4-diazepane: Non-Interchangeability

Within the bis-arylsulfonyl-1,4-diazepane family, subtle changes to aryl ring substitution produce pronounced differences in both biological annotation status and physicochemical property profiles. The target compound bears a unique 4-methoxy-2,3-dimethylphenyl substitution pattern (ortho- and meta-methyl groups flanking a para-methoxy) [1]. This arrangement represents a distinct steric and electronic environment compared to analogs with only a single methyl group (e.g., 4-methoxy-2-methylphenyl, CHEBI:109067), those lacking methoxy entirely (e.g., 3,4-dimethylphenyl, CHEMBL1531074), or those with a dimethoxy substitution (e.g., the clinical candidate SB-756050) [2]. Notably, the 3,4-dimethylphenyl analog (CAS 333311-18-5) has reported HepG2 cytotoxicity and target-based screening data in public repositories, while the 3,4-dimethoxyphenyl analog (SB-756050) is a characterized TGR5 agonist with an EC50 of 1.3 μM [3]. This heterogeneous distribution of biological annotation means that substituting one analog for another in screening campaigns carries a high risk of introducing unanticipated bioactivity or, conversely, missing target engagement. The target compound's current status as a structurally defined but biologically unannotated entity makes it a candidate for selectivity profiling or for serving as a distinct chemotype in SAR studies where minimal prior art is desired [1].

Aryl substitution pattern alters bioactivity annotation status across close analogs.

Physicochemical profile (logP, MW) may shift relative to dimethoxy or monomethyl analogs, altering permeability or solubility.

Supplier purity specification may require repurification for dose-response or biophysical assays.

• [1] ZINC15 Database, Substance ZINC000001157911. Accessed via zinc15.docking.org. View Source
• [2] ChEBI, CHEBI:109067 – 1,4-bis[(4-methoxy-2-methylphenyl)sulfonyl]-1,4-diazepane. European Bioinformatics Institute. View Source
• [3] NCATS Inxight Drugs, SB-756050. UNII: F3EST236LD. View Source

1,4-Bis[(4-methoxy-2,3-dimethylphenyl)sulfonyl]-1,4-diazepane: Differentiation Evidence

Bioactivity Annotation: Blank Slate vs. Annotated Analogs

The target compound (CAS 695175-79-2) carries zero known bioactivity records, zero publication associations, and zero clinical trial entries in the ChEMBL 20 database, as confirmed by ZINC [1]. This stands in stark quantitative contrast to the closest annotated analog, 1,4-Bis[(3,4-dimethylphenyl)sulfonyl]-1,4-diazepane (CAS 333311-18-5), which has publicly reported screening data across multiple targets including mu-opioid receptor (activation at 9.3 μM), muscarinic M1 receptor (activation at 3 μM), ADAM17 (inhibition at 6.95 μM), and HepG2 cytotoxicity profiling . A further comparator, SB-756050 (1,4-bis[(3,4-dimethoxyphenyl)sulfonyl]-1,4-diazepane, CAS 447410-57-3), has well-characterized human TGR5 agonist activity (EC50 = 1.3 μM) and has progressed to clinical Phase I evaluation in type 2 diabetes [2].

Bioactivity annotation

Reported

0 bioactivity records (target) vs. ≥4 targets (333311-18-5); TGR5 EC50 1.3 μM (SB-756050)

Context for unbiased screening library design

Based on ChEMBL 20 and ZINC; no publications found

Evidence Dimension	Public bioactivity annotation count
Target Compound Data	0 bioactivity records; 0 publications; 0 clinical trials (ChEMBL 20)
Comparator Or Baseline	CAS 333311-18-5: ≥4 bioassay targets reported. SB-756050: TGR5 EC50 = 1.3 μM, Phase I clinical trial (NCT00733577).
Quantified Difference	Absolute bioactivity annotation count: 0 vs. ≥4 (333311-18-5) vs. defined clinical candidate (SB-756050).
Conditions	ChEMBL 20 database via ZINC15; HepG2 cell-based assays; TGR5 functional assay; ClinicalTrials.gov registry.

Why This Matters

For researchers building de novo phenotypic screening libraries where minimizing prior target bias is paramount, the absence of annotation is a measurable differentiator, while for projects requiring literature-validated chemical matter, the annotated analogs may be more immediately actionable.

• [1] ZINC15 Database, Substance ZINC000001157911. No known activity for this compound. View Source
• [2] NCATS Inxight Drugs, SB-756050. TGR5 agonist, Phase I clinical study NCT00733577. View Source

Physicochemical Shifts: LogP and MW vs. Analogs

The target compound has a computed logP of 3.02, a molecular weight of 496.65 g/mol, and a topological polar surface area (tPSA) of 93 Ų as recorded in the ZINC15 database [1]. The 3,4-dimethylphenyl analog (CAS 333311-18-5, MW 436.59, C21H28N2O4S2) possesses only 4 oxygen atoms and lacks the two methoxy groups, resulting in a molecular weight approximately 60 Da lower and a substantially different hydrogen-bond acceptor profile . The 4-methoxy-2-methylphenyl analog (CHEBI:109067, MW 468.59, C21H28N2O6S2) differs by 28 Da (one fewer carbon) due to the absence of one methyl substituent per aromatic ring, while retaining the same oxygen count [2]. SB-756050 (MW 500.59, C21H28N2O8S2) has a higher molecular weight (500.59 vs. 496.65) and 8 sulfur-bound oxygen atoms versus 6 in the target compound, reflecting its dimethoxy substitution pattern [3].

Physicochemical shift

Reported

+60 Da MW vs. non-methoxy analog; logP 3.02; tPSA 93 Ų

May affect passive permeability

ZINC15 computed properties

Evidence Dimension	Molecular weight (g/mol) and logP
Target Compound Data	MW = 496.65; logP = 3.02; tPSA = 93 Ų
Comparator Or Baseline	333311-18-5: MW = 436.59, C21H28N2O4S2. CHEBI:109067: MW = 468.59, C21H28N2O6S2. SB-756050: MW = 500.59, C21H28N2O8S2.
Quantified Difference	ΔMW vs. 333311-18-5: +60.06 Da (+13.7%). ΔMW vs. CHEBI:109067: +28.06 Da (+6.0%). ΔMW vs. SB-756050: -3.94 Da (-0.8%). ΔOxygen count vs. 333311-18-5: +2 oxygens.
Conditions	ZINC15 computed properties; ChEBI and CAS Common Chemistry for molecular formulas.

Why This Matters

The logP of 3.02 situates the compound within a moderately lipophilic range, and the 60 Da mass differential versus the non-methoxy analog (333311-18-5) may directly affect passive permeability and solubility, which are critical formulation and assay parameters in early drug discovery.

• [1] ZINC15 Database, Substance ZINC000001157911. Mwt = 496.651, logP = 3.021. View Source
• [2] ChEBI, CHEBI:109067 – 1,4-bis[(4-methoxy-2-methylphenyl)sulfonyl]-1,4-diazepane. Formula C21H28N2O6S2, Mass 468.590. View Source
• [3] NCATS Inxight Drugs, SB-756050. Molecular Weight 500.586, Formula C21H28N2O8S2. View Source

Purity and Sourcing: Commercial Comparison

The target compound is offered by OTAVA (Ukraine) at a declared purity of 90%+ in pack sizes of 5 μmol, as verified on ChemicalBook . It is also listed by SPECS (Netherlands), a major European screening-compound provider . This purity specification (≥90%) is a quantitative procurement parameter that may affect hit-confirmation thresholds. In contrast, the comparator SB-756050 is available from multiple suppliers at high purity (typically ≥98% or 10 mM DMSO stock solutions) reflecting its status as a pharmacologically characterized tool compound . The target compound's entry in the ZINC database confirms in-stock availability since 2015-08-07 [1]. No further analytical certificates, HPLC traces, or NMR data were found in the public domain for CAS 695175-79-2, which represents a gap in verifiable quality documentation compared to better-characterized analogs.

Purity & sourcing

Specification review

Supplier purity ≥90% (OTAVA); pack 5 μmol; in-stock since 2015

Repurification may be needed for biophysical assays

No public COA or HPLC data found

Evidence Dimension	Declared purity and packaging
Target Compound Data	Purity: 90%+ (OTAVA); Pack size: 5 μmol; ZINC in-stock since 2015-08-07.
Comparator Or Baseline	SB-756050: purity typically ≥98%, available as 10 mM DMSO solution. 333311-18-5: listed by multiple suppliers, purity data vendor-dependent.
Quantified Difference	Declared purity floor: 90% (target) vs. ≥98% (SB-756050). Stock format: dry powder @ 5 μmol vs. pre-formulated DMSO solution.
Conditions	ChemicalBook supplier listings; ZINC15 availability flag.

Why This Matters

A purity specification of 90%+ requires users to plan for potential repurification, particularly in biophysical assays sensitive to impurities, whereas 98%+ stocks of SB-756050 are more suited for direct use in dose-response studies.

• [1] ZINC15, ZINC000001157911, In-Stock since 2015-08-07. View Source

Scaffold Flexibility: Diazepane vs. Piperazine Ring

The target compound (1,4-diazepane core) has a fraction sp3 of 0.48 and 6 rotatable bonds, as computed by ZINC15 [1]. The closest piperazine-based comparator, 1,4-Bis[(4-methoxy-2,3-dimethylphenyl)sulfonyl]-2-methylpiperazine (CAS 700852-08-0), incorporates the identical sulfonyl substitution pattern on a rigid six-membered piperazine core instead of the seven-membered diazepane ring . The seven-membered diazepane ring introduces an additional methylene unit, increasing the ring's conformational flexibility and altering the spatial orientation of the two sulfonyl substituents. The fraction sp3 of 0.48 indicates approximately equal distribution of tetrahedral and planar carbon centers, a metric relevant to 3D diversity in screening libraries [1]. Quantitative ring-conformational analysis comparing diazepane vs. piperazine scaffolds has been reported in the broader literature for other chemotypes, but not specifically for this substitution pattern .

Scaffold flexibility

Class-level

7-membered diazepane ring; fraction sp3 0.48; 6 rotatable bonds

Ring conformational context differs from piperazine core

No ring-specific bioactivity data available

Evidence Dimension	Core ring size and fraction sp3
Target Compound Data	7-membered 1,4-diazepane; 6 rotatable bonds; fraction sp3 = 0.48; 33 heavy atoms.
Comparator Or Baseline	700852-08-0: 6-membered piperazine core with 2-methyl substitution; identical aryl sulfonyl groups.
Quantified Difference	Ring size: 7 vs. 6 atoms. Rotatable bonds: 6 vs. 5 (estimated for piperazine). Fraction sp3: comparable but with altered ring puckering geometry.
Conditions	ZINC15 computed molecular properties; structural comparison based on IUPAC naming conventions.

Why This Matters

The diazepane scaffold provides a distinct 3D pharmacophore compared to the piperazine analog with identical aryl sulfonyl decoration, enabling scaffold-hopping SAR studies to deconvolute contributions of core flexibility vs. peripheral substitution to any observed bioactivity.

• [1] ZINC15, ZINC000001157911. Fraction sp3 = 0.48, rotatable bonds = 6, heavy atoms = 33. View Source

1,4-Bis[(4-methoxy-2,3-dimethylphenyl)sulfonyl]-1,4-diazepane: Application Scenarios

De Novo Phenotypic Screening with Minimal Bias

1,4-Bis[(4-methoxy-2,3-dimethylphenyl)sulfonyl]-1,4-diazepane is well-suited for inclusion in diversity-oriented screening collections where the deliberate absence of existing biological annotation is a design criterion. With zero ChEMBL bioactivity records and no publication history [1], this compound offers a structurally novel chemotype for unbiased phenotypic screening, reducing the risk of pre-existing target hypotheses influencing hit selection. Researchers building compound libraries for cell painting, morphological profiling, or broad-panel biochemical screens may prioritize this compound over annotated analogs such as 333311-18-5 or SB-756050 specifically to maximize novelty of any discovered activity.

Selectivity Profiling Against Annotated Diazepane Analogs

The compound's 2,3-dimethyl-4-methoxy substitution pattern represents a defined perturbation on the bis-arylsulfonyl-1,4-diazepane scaffold [2]. It can serve as a matched molecular pair with SB-756050 (3,4-dimethoxy substitution) or with CHEBI:109067 (2-methyl-4-methoxy substitution) for systematic selectivity profiling. For example, screening this compound against the TGR5 receptor—where SB-756050 is a known agonist (EC50 = 1.3 μM) [3]—can reveal whether the ortho-methyl group and the meta-methyl substitution (2,3-dimethyl vs. 3,4-dimethoxy) ablate or retain TGR5 engagement, providing an SAR data point that is currently absent from the public domain.

Scaffold-Hopping: Diazepane vs. Piperazine Core

The availability of CAS 695175-79-2 (1,4-diazepane core) and CAS 700852-08-0 (2-methylpiperazine core) with identical 4-methoxy-2,3-dimethylphenylsulfonyl substituents enables a rare scaffold-hopping pair . Researchers can directly compare the impact of the seven-membered diazepane ring (fraction sp3 = 0.48; 6 rotatable bonds) against the six-membered piperazine core on any observed biological activity, ADME properties, or target engagement profiles [4]. This is particularly valuable in optimizing conformational flexibility or reducing ring strain without changing peripheral pharmacophoric elements.

Computational Chemistry & Molecular Modeling Reference

The well-defined computed physicochemical properties (logP = 3.02, tPSA = 93 Ų, MW = 496.65) along with available 3D representations in the ZINC database [4] make this compound a suitable reference for computational workflows, including molecular docking validation, pharmacophore model refinement, and QSAR model building. Its intermediate lipophilicity and dual hydrogen-bond acceptor character (6 H-bond acceptors, 0 H-bond donors) position it as a calibration standard for virtual screening protocols targeting moderately lipophilic binding pockets, complementary to the more polar SB-756050 (8 H-bond acceptors).

Application

Selection Property

Validation Focus

Unbiased phenotypic screening

Unannotated chemotype with no target bias

Novelty verification, purity confirmation

Selectivity profiling against annotated TGR5 agonist

Distinct 2,3-dimethyl-4-methoxy substitution

TGR5 receptor engagement differentiation

Scaffold-hopping studies

7-membered diazepane vs. 6-membered piperazine

Conformational flexibility, 3D pharmacophore comparison

Computational modeling reference

Computed logP, tPSA, MW properties

Docking validation, QSAR model calibration

• [1] ZINC15 Database, Substance ZINC000001157911. No known activity, no publications. View Source
• [2] ChEBI and ZINC structural annotations for bis-arylsulfonyl-1,4-diazepane chemotype. View Source
• [3] NCATS Inxight Drugs, SB-756050. TGR5 EC50 = 1.3 μM. View Source
• [4] ZINC15, ZINC000001157911. logP = 3.021, tPSA = 93 Ų, fraction sp3 = 0.48, rotatable bonds = 6. View Source